Cas no 45185-87-3 (1,4-Butanediamine,N1,N4-bis(4-aminobutyl)-)

• Product Name: 1,4-Butanediamine,N1,N4-bis(4-aminobutyl)-
• CAS No: 45185-87-3
• MF: C₁₂H₃₀N₄
• MW: 230.393402576447
• CID: 328976
• PubChem ID: 6452022
• Update Time: 2025-04-19

1,4-Butanediamine,N1,N4-bis(4-aminobutyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine,N1,N4-bis(4-aminobutyl)-
• aminobutylhomospermidine
• N'-[4-(4-aminobutylamino)butyl]butane-1,4-diamine
• 1,4-Butanediamine, N,N'-bis(4-aminobutyl)-
• SCHEMBL323273
• Abhomospd
• DTXSID60196413
• 1,14-diamino-5,10-diazatetradecane
• CHEMBL88138
• 45185-87-3

• Inchi： 1S/C12H30N4/c13-7-1-3-9-15-11-5-6-12-16-10-4-2-8-14/h15-16H,1-14H2
• InChI Key： RPSHOHKFHRFBAZ-UHFFFAOYSA-N
• SMILES： N(CCCCN)CCCCNCCCCN

Computed Properties

• Exact Mass: 230.247047
• Monoisotopic Mass: 230.247047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 13
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1
• XLogP3: -0.4

Experimental Properties

• Density: 0.915
• Boiling Point: 350.2°Cat760mmHg
• Flash Point: 194.6°C
• Refractive Index: 1.483

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Dialkylamines